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Compound of Interest

Compound Name: PIK-90

CAS No.: 677338-12-4

Cat. No.: B1684649

Get Quote

This technical support center provides essential information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals utilizing PIK-90 as a vehicle control in in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is PIK-90 and why is it used as a control in in vivo experiments?

A1: PIK-90 is a potent inhibitor of phosphoinositide 3-kinases (PI3Ks), particularly the p110α,

p110γ, and p110δ isoforms.[1] In cancer research and other studies involving the PI3K/Akt

signaling pathway, a vehicle control is crucial to distinguish the effects of the experimental drug

from the effects of the solvent used to deliver it. The vehicle control group receives the same

formulation as the treatment group, but without the active compound. This helps to ensure that

any observed effects are due to the drug itself and not the vehicle.

Q2: What is the mechanism of action of PIK-90?

A2: PIK-90 competitively inhibits the ATP-binding site of PI3K enzymes. This prevents the

phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-
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trisphosphate (PIP3). PIP3 is a critical second messenger that recruits and activates

downstream proteins, most notably the serine/threonine kinase Akt (also known as Protein

Kinase B). By blocking this pathway, PIK-90 can inhibit cell growth, proliferation, survival, and

migration.[1]

Q3: What are the known IC50 values for PIK-90 against different PI3K isoforms?

A3: PIK-90 exhibits varying inhibitory activity against different Class I PI3K isoforms. The

approximate IC50 values are summarized in the table below.

Quantitative Data Summary
PI3K Isoform IC50 (nM)

p110α 11

p110β 350

p110γ 18

p110δ 58

Data sourced from multiple suppliers and publications and may vary slightly between studies.

Experimental Protocols
Protocol 1: Preparation of PIK-90 Formulation for
Intraperitoneal (IP) Injection
This protocol describes the preparation of a common vehicle formulation for administering PIK-
90 to mice via intraperitoneal injection.

Materials:

PIK-90 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Polyethylene glycol 300 (PEG300), sterile
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Tween 80, sterile

Saline (0.9% NaCl), sterile

Procedure:

Prepare Stock Solution:

Accurately weigh the required amount of PIK-90 powder.

Dissolve PIK-90 in DMSO to create a concentrated stock solution (e.g., 10 mg/mL).

Ensure complete dissolution; gentle warming or brief sonication may be used if necessary.

[2]

Prepare Vehicle Formulation (Example: 10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline):

In a sterile tube, add the required volume of the PIK-90 stock solution (to achieve the final

desired concentration).

Add PEG300 to the tube and mix thoroughly.

Add Tween 80 and mix again.

Finally, add the saline to reach the final volume and mix until a clear, homogeneous

solution is formed.

Final Concentration and Dosing:

The final concentration of PIK-90 in the vehicle will depend on the desired dosage (e.g.,

mg/kg) and the injection volume. A typical dosage for PIK-90 in mice is around 10 mg/kg.

[1]

The injection volume for intraperitoneal administration in mice should generally not exceed

10 mL/kg of body weight.

Protocol 2: Intraperitoneal (IP) Injection in Mice
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This protocol provides a step-by-step guide for performing an intraperitoneal injection in mice.

Materials:

Prepared PIK-90 formulation or vehicle control

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

Animal restrainer (optional)

70% ethanol for disinfection

Procedure:

Animal Restraint:

Properly restrain the mouse to expose the abdomen. This can be done manually or with a

restraining device.

Injection Site:

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder or cecum.

Injection:

Swab the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle.

Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ.

If blood or yellowish fluid appears, withdraw the needle and inject at a different site with a

fresh needle.

Slowly and steadily inject the solution.

Post-Injection:
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Withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress or adverse reactions.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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